Cas no 1335034-80-4 (N-Boc-(+/-)-cis (exo)-2-amino-bicyclo[2.2.1]hept-5-ene-3-carbaldehyde)

• Product Name: N-Boc-(+/-)-cis (exo)-2-amino-bicyclo[2.2.1]hept-5-ene-3-carbaldehyde
• CAS No: 1335034-80-4
• MF: C₁₃H₁₉NO₃
• MW: 237.294863939285
• MDL: MFCD20481867
• CID: 5207796
• Update Time: 2026-03-06

N-Boc-(+/-)-cis (exo)-2-amino-bicyclo[2.2.1]hept-5-ene-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• N-Boc-(+/-)-cis (exo) -2-amino-bicyclo[2.2.1]hept-5-ene-3-carbaldehyde
• N-Boc-(+/-)-cis (exo)-2-amino-bicyclo[2.2.1]hept-5-ene-3-carbaldehyde

• MDL： MFCD20481867
• Inchi： 1S/C13H19NO3/c1-13(2,3)17-12(16)14-11-9-5-4-8(6-9)10(11)7-15/h4-5,7-11H,6H2,1-3H3,(H,14,16)/t8?,9?,10-,11+/m1/s1
• InChI Key： RVKGEQNCWLODKY-LXKPXOPUSA-N
• SMILES： O=C[C@H]1[C@H](C2C=CC1C2)NC(=O)OC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 356
• XLogP3: 1.9
• Topological Polar Surface Area: 55.4

Additional information on N-Boc-(+/-)-cis (exo)-2-amino-bicyclo[2.2.1]hept-5-ene-3-carbaldehyde

N-Boc-(+/-)-cis (exo)-2-amino-bicyclo[2.2.1]hept-5-ene-3-carbaldehyde: A Comprehensive Overview

The compound with CAS No. 1335034-80-4, known as N-Boc-(+/-)-cis (exo)-2-amino-bicyclo[2.2.1]hept-5-ene-3-carbaldehyde, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique bicyclic structure, which combines a bicyclo[2.2.1]heptane framework with an exo double bond and a carbaldehyde group, making it a valuable building block for various applications.

Recent studies have highlighted the importance of bicyclic structures in drug design due to their ability to mimic natural product scaffolds and enhance bioavailability. The N-Boc protecting group in this compound plays a crucial role in controlling the reactivity of the amino group during synthesis, enabling precise functionalization and subsequent transformations.

The cis (exo) configuration of the double bond is particularly significant as it influences the molecule's stereochemistry and electronic properties. This configuration has been shown to enhance the compound's stability and reactivity in certain reaction conditions, making it a preferred choice for researchers working on enantioselective synthesis.

One of the most notable advancements in the study of this compound involves its application in asymmetric catalysis. Researchers have successfully utilized its bicyclic framework to develop novel catalysts for enantioselective alkylation reactions, demonstrating its potential in green chemistry and sustainable synthesis methods.

Furthermore, the carbaldehyde group present in this molecule has been exploited in various cross-coupling reactions, such as the Heck reaction and Suzuki-Miyaura coupling, enabling the construction of complex molecular architectures with high precision.

Recent research has also focused on the biological activity of this compound and its derivatives. Studies have shown that certain analogs exhibit potent inhibitory effects on key enzymes involved in metabolic disorders, suggesting its potential as a lead compound for drug development.

In terms of synthesis, the preparation of N-Boc-(+/-)-cis (exo)-2-amino-bicyclo[2.2.1]hept-5-ene-3-carbaldehyde involves a multi-step process that combines ring-forming reactions with stereocontrolled additions. The use of chiral auxiliaries and transition metal catalysts has significantly improved the efficiency and selectivity of these reactions.

The unique combination of steric and electronic properties in this compound makes it an ideal candidate for exploring new chemical space and developing innovative materials with tailored functionalities.

In conclusion, N-Boc-(+/-)-cis (exo)-2-amino-bicyclo[2.2.1]hept-5-ene-3-carbaldehyde stands out as a versatile platform for chemical innovation, offering exciting opportunities for both academic research and industrial applications.